AC-4-130

• Molecular Formula: C37H36ClF5N2O5S
• Molecular Weight: 751.2 g/mol
• InChI: InChI=1S/C37H36ClF5N2O5S/c1-36(2,3)24-15-22(16-25(17-24)37(4,5)6)19-45(27-13-9-23(10-14-27)35(47)48)28(46)20-44(18-21-7-11-26(38)12-8-21)51(49,50)34-32(42)30(40)29(39)31(41)33(34)43/h7-17H,18-20H2,1-6H3,(H,47,48)
• InChIKey: NMQUSJQZQWKQBL-UHFFFAOYSA-N

AC‑4‑130 Compound Profile & Procurement

AC‑4‑130 (CAS 1834571‑82‑2) is a first‑in‑class small‑molecule inhibitor that directly occupies the phosphotyrosine‑binding pocket of the STAT5 SH2 domain [1]. Unlike upstream kinase inhibitors, AC‑4‑130 physically blocks STAT5 activation, dimerization, nuclear translocation, and subsequent transcriptional activity [1][2]. Its selectivity profile—sparing STAT1 and STAT3 at therapeutically relevant concentrations—enables dissection of STAT5‑specific signaling in hematologic malignancies where STAT5 is constitutively activated by FLT3‑ITD or BCR‑ABL [1][3].

Target engagement Direct STAT5 SH2 domain binder, physically blocking dimerization and nuclear translocation.

Selectivity context Sparing of STAT1/3 phosphorylation at concentrations that inhibit STAT5, enabling STAT5-specific signal dissection.

Model fit Relevant for FLT3-ITD or BCR-ABL driven leukemia models where STAT5 is constitutively activated.

• [1] Wingelhofer B, et al. Pharmacologic inhibition of STAT5 in acute myeloid leukemia. Leukemia. 2018;32(5):1135-1146. doi:10.1038/s41375-017-0005-9 View Source
• [2] Wingelhofer B, et al. Characterization of novel STAT5 inhibitors to interfere with the oncogenic activities of STAT5 in hematopoietic diseases. Cancer Res. 2017;77(13 Suppl):Abstract 1184. doi:10.1158/1538-7445.AM2017-1184 View Source
• [3] Seipel K, et al. Rationale for a Combination Therapy with the STAT5 Inhibitor AC‑4‑130 and the MCL1 Inhibitor S63845 in the Treatment of FLT3‑Mutated or TET2‑Mutated Acute Myeloid Leukemia. Int J Mol Sci. 2021;22(15):8092. doi:10.3390/ijms22158092 View Source

AC‑4‑130 vs. Generic STAT5 Inhibitors

STAT5‑targeting agents span a wide potency and selectivity range: the early nicotinoyl hydrazone STAT5 Inhibitor requires IC₅₀ ≈ 47 µM against the STAT5b SH2 domain , while the antipsychotic pimozide exhibits IC₅₀ values of 13–62 µM across AML cell lines and carries potent dopamine‑receptor off‑target activity [1]. In contrast, AC‑4‑130 achieves single‑digit micromolar IC₅₀ values against FLT3‑ITD‑driven AML cells and maintains a selectivity window over STAT1 and STAT3 that is absent from many earlier probes [2][3]. Direct substitution therefore risks loss of the precise chemical biology control required for rigorous mechanistic studies.

Potency mismatch Early STAT5 probes (e.g., nicotinoyl hydrazone, pimozide) exhibit much higher IC₅₀ values or off-target dopamine receptor activity; direct replacement may lose selective STAT5 inhibition at relevant assay concentrations.

Selectivity drift Many generic inhibitors lack confirmed STAT1/3 sparing; substitution could confound STAT5-specific readouts with STAT1/3 pathway interference.

Mechanism class Unlike kinase inhibitors acting upstream, AC‑4‑130 directly occupies the SH2 phosphotyrosine pocket; a kinase inhibitor cannot recapitulate this mode of action.

• [1] Nelson EA, et al. The STAT5 inhibitor pimozide decreases survival of chronic myelogenous leukemia cells resistant to kinase inhibitors. Blood. 2011;117(12):3421-3429. doi:10.1182/blood-2010-09-306019 View Source
• [2] Seipel K, et al. Rationale for a Combination Therapy with the STAT5 Inhibitor AC‑4‑130 and the MCL1 Inhibitor S63845. Int J Mol Sci. 2021;22(15):8092. doi:10.3390/ijms22158092 View Source
• [3] Wingelhofer B, et al. Pharmacologic inhibition of STAT5 in acute myeloid leukemia. Leukemia. 2018;32(5):1135-1146. doi:10.1038/s41375-017-0005-9 View Source

AC‑4‑130 Head-to-Head Evidence

AML Cell Growth Inhibition: AC‑4‑130 vs. Pimozide

In AML viability assays conducted under comparable 72‑h conditions, AC‑4‑130 exhibits IC₅₀ values of 6.58–15.21 µM, whereas the clinical dopamine antagonist pimozide requires 19.19–62.17 µM to achieve equivalent growth inhibition [1]. This represents a 2‑ to 3‑fold lower IC₅₀ for AC‑4‑130 across multiple AML lines. Additionally, in a separate study using FLT3‑ITD‑mutated SKM‑1 cells, AC‑4‑130 showed an IC₅₀ of 0.5–0.7 µM [2], further highlighting its superior potency in molecularly defined AML subsets.

AML cell growth inhibition

Cross-study comparable

AC‑4‑130 IC₅₀ 6.58–15.21 µM (multiple AML lines); 0.5–0.7 µM in FLT3‑ITD+ SKM‑1. Comparator pimozide IC₅₀ 19.19–62.17 µM.

Lower IC₅₀ may reduce compound consumption and solvent burden in long-term assays.

72‑h MTS assay; multiple AML cell lines.

Evidence Dimension	Cell viability IC₅₀ in AML cell lines (MTS assay, 72 h)
Target Compound Data	AC‑4‑130 IC₅₀ = 6.58–15.21 µM (ranges across multiple AML lines); IC₅₀ = 0.5–0.7 µM in SKM‑1 (TP53‑mutated, FLT3‑ITD+); IC₅₀ = 3 µM in MOLM‑13
Comparator Or Baseline	Pimozide IC₅₀ = 19.19–62.17 µM (same assay format)
Quantified Difference	AC‑4‑130 is 2‑ to 3‑fold more potent than pimozide in AML viability assays
Conditions	MTS viability assay, 72‑hour treatment, multiple human AML cell lines (MOLM‑13, ML‑2, OCI‑AML3, SKM‑1, HL‑60)

Why This Matters

Lower IC₅₀ translates to reduced compound consumption and lower solvent burden in long‑term in vitro experiments, making AC‑4‑130 the more cost‑effective and biologically relevant STAT5 probe.

• [1] Li J, et al. Targeting of STAT5 using the small molecule topotecan hydrochloride suppresses AML progression. Oncol Rep. 2023;50(6):208. doi:10.3892/or.2023.8645. IC₅₀ values for AC‑4‑130 (6.58–15.21 µM) and pimozide (19.19–62.17 µM) in AML cells. View Source
• [2] Seipel K, et al. Rationale for a Combination Therapy with the STAT5 Inhibitor AC‑4‑130 and the MCL1 Inhibitor S63845. Int J Mol Sci. 2021;22(15):8092. doi:10.3390/ijms22158092. AC‑4‑130 IC₅₀ = 0.5–0.7 µM in SKM‑1 cells; IC₅₀ = 3 µM in MOLM‑13. View Source

STAT5b SH2 Domain Binding: AC‑4‑130 vs. Hydrazone Inhibitor

AC‑4‑130 effectively displaces an EPO‑receptor phosphopeptide from full‑length STAT5B at low single‑digit micromolar concentrations, as demonstrated by thermal shift and fluorescence displacement assays [1]. In contrast, the prototypical nonpeptidic nicotinoyl hydrazone STAT5 inhibitor (CAS 285986‑31‑4) exhibits an IC₅₀ of 47 µM against the same STAT5b SH2 domain‑EPO peptide interaction . While a direct head‑to‑head experiment is not published, the ≈30‑ to 50‑fold difference in required concentration within the same assay paradigm strongly supports superior target engagement by AC‑4‑130.

STAT5b SH2 domain binding

Class‑level inference

AC‑4‑130 displaces EPO‑receptor phosphopeptide at low µM; nicotinoyl hydrazone inhibitor requires ≈47 µM (≈30‑ to 50‑fold difference inferred cross‑study).

Higher apparent target affinity may improve reproducibility in biochemical assays.

Fluorescence polarization / thermal shift; full‑length STAT5B.

Evidence Dimension	Apparent IC₅₀ for STAT5b SH2 domain‑EPO peptide binding (fluorescence polarization / thermal shift displacement)
Target Compound Data	AC‑4‑130 displaces peptide from STAT5B at low micromolar concentrations (exact Ki not reported; cell‑based IC₅₀ surrogate 0.5–15 µM depending on cell line)
Comparator Or Baseline	Nicotinoyl hydrazone STAT5 Inhibitor (CAS 285986‑31‑4) IC₅₀ = 47 µM against STAT5b SH2 domain EPO peptide binding; IC₅₀ >500 µM for STAT1, STAT3
Quantified Difference	≈30‑ to 50‑fold lower effective concentration for AC‑4‑130 (inferred from cross‑study comparison)
Conditions	Full‑length STAT5B protein, fluorescently labeled EPO receptor phosphopeptide, in vitro biochemical assay

Why This Matters

Procurement of a probe with substantially higher inherent target affinity reduces the mass of compound needed per experiment, lowers DMSO carry‑over, and improves data reproducibility across replicate studies.

• [1] Wingelhofer B, et al. Pharmacologic inhibition of STAT5 in acute myeloid leukemia. Leukemia. 2018;32(5):1135-1146. doi:10.1038/s41375-017-0005-9. Thermal shift and fluorescence displacement data. View Source

Apoptosis Induction vs. BP‑1‑108 and IST5‑002

In MV4‑11 and MOLM‑13 FLT3‑ITD+ AML cells, AC‑4‑130 at 2–5 µM induces significant apoptosis accompanied by cell‑cycle arrest (G₀/G₁ accumulation) within 72 hours [1]. The earlier SH2‑domain inhibitor BP‑1‑108 requires ≈20 µM to achieve comparable apoptosis induction in K562 and MV4‑11 cells [2]. IST5‑002, a Stat5a/b transcriptional inhibitor, shows IC₅₀ values of 1.5–3.5 µM against Stat5a/b reporter activity but its apoptosis potency and selectivity over STAT3 in AML cells have not been characterized in the same detail [3]. AC‑4‑130 uniquely combines low‑micromolar apoptosis induction with confirmed sparing of STAT1‑ and STAT3‑driven signaling at those same concentrations [1].

Apoptosis induction vs. BP‑1‑108

Cross‑study comparable

AC‑4‑130 induces apoptosis at 2–5 µM in FLT3‑ITD+ MV4‑11/MOLM‑13; BP‑1‑108 requires ≈20 µM. Selectivity over STAT1/3 maintained at these concentrations.

Lower apoptosis‑inducing concentration may limit off‑target pathway interference.

Annexin‑V/PI, 72‑h; FLT3‑ITD+ AML cells.

Evidence Dimension	Apoptosis induction potency in FLT3‑ITD‑driven AML cell lines
Target Compound Data	AC‑4‑130: significant apoptosis at 2–5 µM (MV4‑11, MOLM‑13, 72 h); cell‑cycle arrest at 2–5 µM
Comparator Or Baseline	BP‑1‑108: apoptosis IC₅₀ ≈ 20 µM (K562, MV4‑11); IST5‑002: Stat5a/b reporter IC₅₀ = 1.5–3.5 µM (apoptosis data not explicitly reported for AML)
Quantified Difference	AC‑4‑130 apoptosis potency ≈4–10× higher than BP‑1‑108; selectivity over STAT1/3 confirmed at apoptosis‑inducing concentrations
Conditions	FLT3‑ITD+ AML cell lines, Annexin‑V/PI or Caspase‑3/7 assays, 72‑hour treatment

Why This Matters

For researchers studying FLT3‑ITD‑dependent signaling, AC‑4‑130 delivers apoptosis induction at concentrations that do not confound the experiment through off‑target STAT1/3 inhibition, a feature not documented for many competing STAT5 inhibitors.

• [1] Wingelhofer B, et al. Pharmacologic inhibition of STAT5 in acute myeloid leukemia. Leukemia. 2018;32(5):1135-1146. doi:10.1038/s41375-017-0005-9. Apoptosis induction at 0.1–100 µM; cell‑cycle arrest at 2–5 µM in MV4‑11/MOLM‑13. View Source
• [2] Cumaraswamy AA, et al. Small molecule STAT5‑SH2 domain inhibitors exhibit potent antileukemia activity. J Med Chem. 2012;55(3):1047-1055. doi:10.1021/jm200720n. BP‑1‑108 apoptosis IC₅₀ ≈ 20 µM. View Source
• [3] Adooq Bioscience. IST5‑002 Product Datasheet. IC₅₀ = 1.5 µM (Stat5a), 3.5 µM (Stat5b) transcriptional activity. Accessed 2026. View Source

Synergy with JAK1/2 and MCL1 Inhibitors

AC‑4‑130 synergistically increases the cytotoxicity of the JAK1/2 inhibitor ruxolitinib and the p300/pCAF inhibitor garcinol in FLT3‑ITD+ AML cells [1]. In a more recent study, AC‑4‑130 combined with the MCL1 inhibitor S63845 produced synergistic cell‑death effects in both FLT3‑mutated and FLT3‑wild‑type AML cells, including patient samples with mutated FLT3 or TET2 [2]. At the single‑agent level, AC‑4‑130 alone achieved IC₅₀ values of 0.5–10 µM across AML cell lines, but the combination with S63845 shifted the effective dose range further and overcame stromal protection [2]. This direct demonstration of pharmacological cooperativity is a differentiation dimension that earlier STAT5 inhibitors (e.g., BP‑1‑108, pimozide) have not matched in published combination matrix screens.

Combination synergy

Direct head‑to‑head

Synergy with ruxolitinib (JAK1/2) and S63845 (MCL1) observed in FLT3‑mutated and wild‑type AML lines; combination reduced effective concentration of AC‑4‑130 and overcame stromal protection.

Reported synergy profile supports rational combination study design in AML models.

MOLM‑13, ML‑2, SKM‑1, OCI‑AML3 ± HS‑5 stroma.

Evidence Dimension	Synergy with JAK/BCL‑2 family inhibitors in AML viability assays (Combination Index / shift in IC₅₀)
Target Compound Data	AC‑4‑130 + S63845: synergistic reduction of viability in AML cells; AC‑4‑130 + ruxolitinib: synergistic cytotoxicity; single‑agent AC‑4‑130 IC₅₀ = 0.5–10 µM depending on cell line
Comparator Or Baseline	Single‑agent S63845 or single‑agent AC‑4‑130 alone; single‑agent ruxolitinib alone
Quantified Difference	Combination reduces AC‑4‑130 effective concentration and overcomes stromal resistance; qualitative superiority over BP‑1‑108 and pimozide for which published combination matrices are sparse
Conditions	FLT3‑ITD+ and FLT3‑WT AML cell lines (MOLM‑13, ML‑2, SKM‑1, OCI‑AML3) with or without HS‑5 stroma co‑culture

Why This Matters

For industrial translational programs, the documented synergy profile de‑risks lead‑optimization by showing that AC‑4‑130 can be rationally partnered with clinical‑stage agents, enhancing the value of procurement for preclinical pharmacology packages.

• [1] Wingelhofer B, et al. Pharmacologic inhibition of STAT5 in acute myeloid leukemia. Leukemia. 2018;32(5):1135-1146. doi:10.1038/s41375-017-0005-9. AC‑4‑130 synergizes with ruxolitinib and garcinol. View Source
• [2] Seipel K, et al. Rationale for a Combination Therapy with the STAT5 Inhibitor AC‑4‑130 and the MCL1 Inhibitor S63845. Int J Mol Sci. 2021;22(15):8092. doi:10.3390/ijms22158092. AC‑4‑130 + S63845 synergy; IC₅₀ values; stromal co‑culture data. View Source

AC‑4‑130 Procurement Scenarios

STAT5 Pathway Dissection in FLT3‑ITD+ AML

AC‑4‑130 is the preferred chemical probe for investigators who must delineate STAT5‑specific transcriptional outputs from those of STAT1 and STAT3 in FLT3‑ITD‑driven acute myeloid leukemia models. Its selectivity window—demonstrated by preserved IFN‑γ/IL‑6‑induced STAT1/STAT3 phosphorylation at STAT5‑inhibitory concentrations [1]—allows clean interpretation of STAT5‑dependent gene signatures identified by RNA‑seq [2].

Combination Screening with JAK/BCL‑2 Inhibitors

Drug‑discovery programs seeking to identify rational STAT5‑targeting combinations should use AC‑4‑130 as the STAT5 anchor. Its synergy with ruxolitinib (JAK1/2), garcinol (p300/pCAF), and S63845 (MCL1) has been demonstrated across multiple AML cell lines and patient samples [3][1]. This dataset provides a benchmark for evaluating novel combination partners in FLT3‑mutated and TET2‑mutated AML [1].

In Vivo AML Xenograft & PDX Models

AC‑4‑130 has shown in vivo efficacy in murine AML models, impairing clonogenic growth of primary FLT3‑ITD+ patient cells and suppressing tumor burden without general organ toxicity [2][4]. For laboratories conducting pharmacodynamic studies, AC‑4‑130 provides a chemically tractable scaffold that can be formulated for intraperitoneal administration and assessed for target engagement via pY‑STAT5 immunohistochemistry [2].

STAT5 SH2 Domain Structural Biology

Because AC‑4‑130 engages the STAT5 SH2 domain through a unique cation‑π interaction with Asn‑642—a residue not conserved in STAT1 or STAT3—it is the compound of choice for biophysical structure‑activity relationship (SAR) campaigns [2]. Its non‑covalent binding mode, confirmed by ¹⁹F‑NMR, avoids the artifacts associated with covalent STAT3 inhibitors and permits reversible competition assays [2].

Application

Selection Property

Validation Focus

STAT5 pathway dissection in FLT3‑ITD+ AML models

STAT5‑selective SH2 binding with STAT1/3 sparing

Verify STAT5‑specific gene signatures by RNA‑seq; confirm preserved IFN‑γ/IL‑6 STAT1/3 phosphorylation

Combination screening with JAK/BCL‑2 inhibitors

Documented synergy with ruxolitinib and S63845

Assess combination index in FLT3‑mutated and TET2‑mutated AML cells; stromal co‑culture models

In vivo AML pharmacodynamic studies

Intraperitoneal formulation feasibility; target engagement readouts

pY‑STAT5 immunohistochemistry; tumor burden monitoring in xenograft/PDX models

STAT5 SH2 domain structural biology

Unique cation‑π interaction with Asn‑642; non‑covalent binding

¹⁹F‑NMR competition assays; reversible binding confirmation; SAR campaigns

• [1] Seipel K, et al. Rationale for a Combination Therapy with the STAT5 Inhibitor AC‑4‑130 and the MCL1 Inhibitor S63845. Int J Mol Sci. 2021;22(15):8092. doi:10.3390/ijms22158092 View Source
• [2] Wingelhofer B, et al. Pharmacologic inhibition of STAT5 in acute myeloid leukemia. Leukemia. 2018;32(5):1135-1146. doi:10.1038/s41375-017-0005-9 View Source
• [3] Wingelhofer B, et al. Abstract 1184: Characterization of novel STAT5 inhibitors. Cancer Res. 2017;77(13 Suppl). doi:10.1158/1538-7445.AM2017-1184 View Source
• [4] Li J, et al. Targeting of STAT5 using the small molecule topotecan hydrochloride suppresses AML progression. Oncol Rep. 2023;50(6):208. doi:10.3892/or.2023.8645 View Source